Pyrrolidine
Pyrrolidine
Pyrrolidine, also known as azolidine or tetrahydropyrrole, belongs to the class of organic compounds known as pyrrolidines. Pyrrolidines are compounds containing a pyrrolidine ring, which is a five-membered saturated aliphatic heterocycle with one nitrogen atom and four carbon atoms. Pyrrolidine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, pyrrolidine is primarily located in the cytoplasm. Pyrrolidine can be converted into N-[(Z)-dodec-2-enoyl]pyrrolidine. Pyrrolidine is an alkaline, amine, and ammoniacal tasting compound that can be found in a number of food items such as corn, pepper (spice), wild celery, and red bell pepper. This makes pyrrolidine a potential biomarker for the consumption of these food products.
Pyrrolidine appears as a colorless to pale yellow liquid with an ammonia-like odor. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion.
Pyrrolidine is a cyclic amine whose five-membered ring contains four carbon atoms and one nitrogen atom; the parent compound of the pyrrolidine family. It is a saturated organic heteromonocyclic parent, a member of pyrrolidines and an azacycloalkane. It is a conjugate base of a pyrrolidinium ion.
Pyrrolidine appears as a colorless to pale yellow liquid with an ammonia-like odor. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion.
Pyrrolidine is a cyclic amine whose five-membered ring contains four carbon atoms and one nitrogen atom; the parent compound of the pyrrolidine family. It is a saturated organic heteromonocyclic parent, a member of pyrrolidines and an azacycloalkane. It is a conjugate base of a pyrrolidinium ion.
Brand Name:
Vulcanchem
CAS No.:
123-75-1
VCID:
VC0122466
InChI:
InChI=1S/C4H9N/c1-2-4-5-3-1/h5H,1-4H2
SMILES:
C1CCNC1
Molecular Formula:
C4H9N
Molecular Weight:
71.12 g/mol
Pyrrolidine
CAS No.: 123-75-1
Reference Standards
VCID: VC0122466
Molecular Formula: C4H9N
Molecular Weight: 71.12 g/mol
CAS No. | 123-75-1 |
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Product Name | Pyrrolidine |
Molecular Formula | C4H9N |
Molecular Weight | 71.12 g/mol |
IUPAC Name | pyrrolidine |
Standard InChI | InChI=1S/C4H9N/c1-2-4-5-3-1/h5H,1-4H2 |
Standard InChIKey | RWRDLPDLKQPQOW-UHFFFAOYSA-N |
SMILES | C1CCNC1 |
Canonical SMILES | C1CCNC1 |
Boiling Point | 86.5 °C 86.56 °C 89 °C |
Colorform | Colorless to pale yellow liq |
Density | d204 0.86 0.8520 at 22.5 °C/4 °C Relative density (water = 1): 0.85 0.847-0.853 |
Flash Point | 37 °F (NFPA, 2010) 37 °F (3 °C) (CLOSED CUP) 3 °C |
Melting Point | -57.8 °C Fp -63 ° -57.79 °C -63°C -63 °C |
Physical Description | Pyrrolidine appears as a colorless to pale yellow liquid with an ammonia-like odor. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Liquid Solid COLOURLESS-TO-YELLOW LIQUID WITH PUNGENT ODOUR. Colourless liquid; Penetrating amine-type aroma |
Description | Pyrrolidine, also known as azolidine or tetrahydropyrrole, belongs to the class of organic compounds known as pyrrolidines. Pyrrolidines are compounds containing a pyrrolidine ring, which is a five-membered saturated aliphatic heterocycle with one nitrogen atom and four carbon atoms. Pyrrolidine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, pyrrolidine is primarily located in the cytoplasm. Pyrrolidine can be converted into N-[(Z)-dodec-2-enoyl]pyrrolidine. Pyrrolidine is an alkaline, amine, and ammoniacal tasting compound that can be found in a number of food items such as corn, pepper (spice), wild celery, and red bell pepper. This makes pyrrolidine a potential biomarker for the consumption of these food products. Pyrrolidine appears as a colorless to pale yellow liquid with an ammonia-like odor. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Pyrrolidine is a cyclic amine whose five-membered ring contains four carbon atoms and one nitrogen atom; the parent compound of the pyrrolidine family. It is a saturated organic heteromonocyclic parent, a member of pyrrolidines and an azacycloalkane. It is a conjugate base of a pyrrolidinium ion. |
Related CAS | 25150-61-2 (hydrochloride) |
Shelf Life | Fumes in ai |
Solubility | 14.06 M Soluble in ethanol, ethyl ether; slightly soluble in benzene, chloroform In water, 1.0X10+6 mg/L (miscible) at 20 °C Solubility in water: miscible Soluble in water, fats Soluble (in ethanol) |
Synonyms | Azacyclopentane; Azolidine; Butylenimine; NSC 62781; Perhydropyrrole; Prolamine; Tetrahydropyrrole; Tetramethylenimine; |
Vapor Density | 2.45 (Air = 1) Relative vapor density (air = 1): 2.45 |
Vapor Pressure | 62.69 mmHg 62.7 mm Hg at 25 °C Vapor pressure, kPa at 39 °C: 1.8 |
PubChem Compound | 31268 |
Last Modified | Nov 11 2021 |
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